(3-Methoxypyridin-2-YL)methanamine
Overview
Description
(3-Methoxypyridin-2-YL)methanamine, also known as 3-MPM, is an organic compound found in nature. It is a derivative of the amino acid methionine and is a component of the active site of many enzymes. It is a versatile compound with a wide range of applications in scientific research, from the study of biochemical and physiological processes to the development of new drugs and medical treatments.
Scientific Research Applications
Synthesis and Biological Evaluation
- Antibacterial and Antifungal Activities : The synthesis of novel compounds, including derivatives of (3-Methoxypyridin-2-YL)methanamine, has been reported for their potential antibacterial and antifungal activities. For example, the synthesis of novel azetidine derivatives displayed acceptable results in antimicrobial activities, showcasing the utility of these compounds in developing new antimicrobial agents (Rao, Prasad, & Rao, 2013).
Drug Design and Development
- Osteoporosis Treatment : Research involving the evaluation of a potent alphavbeta3 antagonist for osteoporosis treatment underscores the role of methoxypyridine derivatives in developing therapeutics for bone-related disorders. The compound demonstrated significant efficacy in in vivo models of bone turnover, highlighting its potential for clinical development (Hutchinson et al., 2003).
Chemical Synthesis and Structural Analysis
- Lycopodium Alkaloids Synthesis : The utility of methoxypyridines in the synthesis of complex molecules is demonstrated through the total synthesis of lycoposerramine R, a Lycopodium alkaloid. Methoxypyridine served as a key intermediate, showcasing its importance in the synthesis of natural products and complex molecules (Bisai & Sarpong, 2010).
Material Science and Catalysis
- Photocytotoxicity and Cellular Imaging : Iron(III) complexes involving methoxypyridine ligands have been explored for their photocytotoxic properties and potential in cellular imaging. These studies offer insights into designing metal-based therapeutics and diagnostic agents that can be activated by light, indicating a novel approach to cancer therapy (Basu et al., 2014).
Mechanism of Action
Mode of Action
It has been used in the oxidation of primary and secondary amines to their corresponding aldehydes and ketones . This suggests that it may interact with its targets by facilitating oxidation reactions .
Biochemical Pathways
Its role in the oxidation of amines suggests that it may influence pathways involving these compounds .
Result of Action
Its use in the oxidation of amines to aldehydes and ketones suggests that it may facilitate these transformations at the molecular level .
properties
IUPAC Name |
(3-methoxypyridin-2-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c1-10-7-3-2-4-9-6(7)5-8/h2-4H,5,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYZWARUBOQAMQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CC=C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70663722 |
Source
|
| Record name | 1-(3-Methoxypyridin-2-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70663722 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
595560-87-5 |
Source
|
| Record name | 1-(3-Methoxypyridin-2-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70663722 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3-methoxypyridin-2-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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